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Compound of Interest

Compound Name: Amiprofos-methyl!

Cat. No.: B167003

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of Amiprofos-methyl
with a selection of newer generation herbicides. The information is intended for researchers,
scientists, and professionals involved in the development and evaluation of herbicides. This
document summarizes available data on their mechanisms of action, weed control spectrum,
and crop tolerance, and provides a framework for conducting comparative efficacy trials.

Overview of Herbicides

Amiprofos-methyl is a microtubule inhibitor herbicide belonging to the phosphoroamidate
chemical class. It selectively disrupts cell division in plants. For this comparison, a range of
recently developed herbicides with different modes of action have been selected: Liberty®
ULTRA, Zalo™, Resicore® REV, Enversa™, and Kyro®. These newer herbicides often feature
multiple active ingredients, advanced formulations, and different modes of action to combat a
wide spectrum of weeds and manage herbicide resistance.

Comparative Data

The following tables summarize the key characteristics, weed control spectrum, and crop
tolerance of Amiprofos-methyl and the selected newer generation herbicides based on
publicly available product information and research data.
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Table 1: General Characteristics of Amiprofos-methyl and Newer Generation Herbicides
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Table 2: Weed Control Spectrum

Herbicide Key Controlled Grasses

Key Controlled Broadleaf
Weeds

Amiprofos-methyl Annual grasses

Certain annual broadleaf

weeds

) Broad spectrum of emerged
Liberty® ULTRA
grasses.

Broad spectrum of emerged
broadleaf weeds, including
Palmer amaranth, waterhemp,

giant ragweed, and kochia.[1]

[2]

Enhanced control of annual

and perennial grasses,
Zalo™ ) ] ) )

including non-Enlist™ traited

volunteer corn.[3][4]

Broad spectrum of emerged

broadleaf weeds.[3]

Over 75 species of grasses
and broadleaf weeds.[5][6]

Resicore® REV

Palmer amaranth, waterhemp,

marestail, giant ragweed.[5][7]

Over 20 species of grasses

Palmer amaranth, waterhemp.

Enversa™

and broadleaf weeds.[8] [9][10]

Over 65 of the toughest Palmer amaranth, waterhemp,
Kyro® broadleaf and grass weeds. marestail, giant ragweed.[13]

[11][12]

[14]

Table 3: Crop Tolerance and Application
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Herbicide

Tolerant Crops

Application Rate

Pre-Harvest
Interval (PHI)

Amiprofos-methyl

Used in various crops,
specific tolerance data
is limited in recent

literature.

Varies by crop and

target weeds.

Varies by crop.

Liberty® ULTRA

Glufosinate-tolerant
soybean, cotton, corn,
and canola.[1][15]

24-34 fl oz/A for corn,
cotton, and soybean.
[16]

Varies by crop.

Zalo™

Glufosinate-tolerant
soybean, cotton, and
canola; pome and
stone fruit.[17][18][19]

32-43 1l oz/A for
soybean and cotton.
[20]

Varies by crop.

Resicore® REV

Field corn (including
seed and silage),
yellow popcorn (pre-
emergence only).[7]
[21]

2.25 - 3 qU/A (PRE).
[22]

Grain & Silage: 45
days; Stover: 60 days.
[22]

Soybeans, cotton,

corn, sorghum,

Enversa™ Varies by crop. Varies by crop.
peanuts, and sugar
beets.[9][10][23][24]
Field corn (including

Kyro® seed and silage), 35-60 fl 0z/A.[13][25] Varies by crop.

popcorn.[11][13][25]

Mechanism of Action and Resistance
Amiprofos-methyl: Microtubule Inhibition

Amiprofos-methyl's primary mode of action is the inhibition of microtubule polymerization in

plant cells. Microtubules are essential components of the cytoskeleton, playing a crucial role in

cell division (mitosis), cell wall formation, and intracellular transport. By binding to tubulin
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proteins, Amiprofos-methyl prevents the assembly of microtubules, leading to a disruption of
these vital processes and ultimately causing plant death.

Click to download full resolution via product page

Newer Generation Herbicides: Diverse Modes of Action

The newer herbicides employ a variety of mechanisms to control weeds, often utilizing multiple
modes of action within a single product to enhance efficacy and combat resistance.

Disrupts

Click to download full resolution via product page

Experimental Protocols for Comparative Efficacy
Assessment

To obtain direct comparative data, a standardized experimental protocol is essential. The
following outlines a general methodology for a field trial to compare the efficacy of Amiprofos-
methyl with newer generation herbicides.

Experimental Design

 Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of four

replications.
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 Plot Size: Minimum of 25m? per plot to minimize edge effects.

e Treatments:

Untreated Control

[¢]

[e]

Amiprofos-methyl at a standard and 2x rate.

[e]

Each new generation herbicide at its recommended label rate and a 2x rate.

(¢]

A standard commercial herbicide for the target crop as a positive control.

o Site Selection: Choose sites with a uniform and diverse weed population representative of
the target region.

Application

o Equipment: Calibrated research sprayer to ensure uniform application.

o Timing: Apply herbicides at the recommended growth stage for both the crop and target
weeds.

o Parameters: Record environmental conditions at the time of application (temperature,
humidity, wind speed).

Data Collection and Analysis
o Weed Efficacy:

o Visually assess percent weed control by species at 7, 14, 28, and 56 days after treatment
(DAT).

o Measure weed biomass (dry weight) from a designated quadrat within each plot at a set
time point (e.g., 28 DAT).

o Crop Tolerance:

o Visually assess crop injury (phytotoxicity) on a scale of 0-100% at 7, 14, and 28 DAT.
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o Measure crop height and stand count at various intervals.

o At maturity, harvest the plots to determine crop vyield.

 Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) and a means

separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

| S
|

crop_assessment
stat_analysis
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Conclusion

Amiprofos-methyl remains a relevant herbicide due to its specific mode of action targeting
microtubule assembly in plants. However, the newer generation herbicides offer significant
advancements in terms of broader weed control spectra, multiple modes of action for
resistance management, and advanced formulations for improved performance and crop
safety. The choice of herbicide will ultimately depend on the specific weed pressures, crop
system, and the need for integrated weed management strategies. Direct, head-to-head
comparative studies conducted under standardized protocols are crucial for providing definitive
efficacy data to guide these decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.agweb.com/news/crops/crop-production/kyro-herbicide-brings-game-changing-postemergence-corn-weed-control
https://www.agweb.com/news/crops/crop-production/kyro-herbicide-brings-game-changing-postemergence-corn-weed-control
https://www.corteva.com/us/products-and-solutions/crop-protection/kyro.html
https://www.corteva.com/content/dam/dpagco/corteva/na/us/en/files/product-page-resources/kyro/DOC-Kyro-herbicide-technical-bulletin-NA-US.pdf
https://www.greenbook.net/basf-ag-products/liberty-ultra-herbicide-powered-by-glu-l-technology
https://www.agweb.com/news/crops/liberty-ultra-max-use-rate
https://www.agweb.com/news/crops/liberty-ultra-max-use-rate
https://mssoy.org/articles/zalo-new-premix-herbicide-soybeans
https://mssoy.org/articles/zalo-new-premix-herbicide-soybeans
https://www.achievatraining.com/AMVAC/Herbicides/AMCROP-23008_Eductional-Product-Sheet_Zalo_v3p0.pdf
https://fff.hort.purdue.edu/article/amvac-announces-release-of-zalo-herbicide/
https://fff.hort.purdue.edu/article/amvac-announces-release-of-zalo-herbicide/
https://www.amvac.com/products/zalo
https://www.amvac.com/products/zalo
https://www.corteva.com/content/dam/dpagco/corteva/na/us/en/files/product-page-resources/resicore-xl-pdf/DOC-Resicore-REV-Technical-Bulletin-NA-US.pdf
https://www.corteva.com/content/dam/dpagco/corteva/na/us/en/files/product-page-resources/resicore-xl-pdf/DOC-Resicore-REV-Fact-Sheet-NA-US.pdf
https://www.corteva.com/us/Resources/crop-protection/soybeans/announcing-enversa-herbicide.html
https://www.corteva.com/us/Resources/crop-protection/soybeans/announcing-enversa-herbicide.html
https://www.agriculture.com/new-enversa-herbicide-for-corn-soybeans-cotton-and-more-introduced-by-corteva-8601952
https://assets.greenbook.net/20-50-43-07-12-2022-Kyro_-_label.pdf
https://www.benchchem.com/product/b167003#efficacy-comparison-of-amiprofos-methyl-with-newer-generation-herbicides
https://www.benchchem.com/product/b167003#efficacy-comparison-of-amiprofos-methyl-with-newer-generation-herbicides
https://www.benchchem.com/product/b167003#efficacy-comparison-of-amiprofos-methyl-with-newer-generation-herbicides
https://www.benchchem.com/product/b167003#efficacy-comparison-of-amiprofos-methyl-with-newer-generation-herbicides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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